Cas no 805247-92-1 (L-Phenylalaninamide, L-asparaginyl-1-methyl-D-tryptophyl-)

L-Phenylalaninamide, L-asparaginyl-1-methyl-D-tryptophyl- structure
805247-92-1 structure
Product Name:L-Phenylalaninamide, L-asparaginyl-1-methyl-D-tryptophyl-
CAS No:805247-92-1
MF:C25H30N6O4
MW:478.543505191803
CID:2851675
PubChem ID:11477120
Update Time:2025-04-21

L-Phenylalaninamide, L-asparaginyl-1-methyl-D-tryptophyl- Chemical and Physical Properties

Names and Identifiers

    • DTXSID40467113
    • L-Phenylalaninamide, L-asparaginyl-1-methyl-D-tryptophyl-
    • 805247-92-1
    • Inchi: 1S/C25H30N6O4/c1-31-14-16(17-9-5-6-10-21(17)31)12-20(30-24(34)18(26)13-22(27)32)25(35)29-19(23(28)33)11-15-7-3-2-4-8-15/h2-10,14,18-20H,11-13,26H2,1H3,(H2,27,32)(H2,28,33)(H,29,35)(H,30,34)/t18-,19-,20+/m0/s1
    • InChI Key: NJYRICDSJRNDPH-SLFFLAALSA-N
    • SMILES: O=C([C@@H](CC1=CN(C)C2C=CC=CC1=2)NC([C@H](CC(N)=O)N)=O)N[C@H](C(N)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 478.23285346Da
  • Monoisotopic Mass: 478.23285346Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 11
  • Complexity: 771
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 175Ų

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